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Compound of Interest

Compound Name: 2,4-Difluorophenol

Cat. No.: B048109 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,4-Difluorophenol: Melting and

Boiling Points

Introduction
2,4-Difluorophenol is an organofluorine compound and a derivative of phenol, featuring two

fluorine atoms at the 2- and 4-positions of the phenolic ring.[1] This compound serves as a

crucial building block in the synthesis of various pharmaceutical and agrochemical compounds.

[1][2] A thorough understanding of its physical properties, particularly its melting and boiling

points, is paramount for its application in research and development. This guide provides a

detailed overview of these properties, the experimental protocols for their determination, and a

logical workflow for these procedures.

Physical Properties of 2,4-Difluorophenol
The melting and boiling points of 2,4-Difluorophenol are critical parameters for its handling,

purification, and reaction control. At room temperature, it typically exists as a solid.[1] After

melting, it appears as a clear yellow-green liquid. The quantitative data for these properties are

summarized in the table below.
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Physical Property Value Conditions

Melting Point 22.4 °C -

Boiling Point 52-53 °C at 19 mmHg

170 °C at 753 mmHg

174.35 °C
Normal Boiling Point

(Calculated)

Data sourced from references.

Experimental Protocols for Determination of
Physical Properties
Accurate determination of melting and boiling points is essential for verifying the purity and

identity of a substance.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.

For a pure compound, this transition occurs over a narrow range, typically 0.5-1.0°C. The

presence of impurities generally leads to a depression and broadening of the melting point

range.

Methodology: Capillary Tube Method

A common and effective method for determining the melting point of an organic solid like 2,4-
Difluorophenol involves using a capillary tube within a heated bath apparatus (e.g., a Mel-

Temp apparatus or a Thiele tube).

Sample Preparation: A small amount of finely powdered, dry 2,4-Difluorophenol is
introduced into a capillary tube that is sealed at one end. The tube is tapped gently to pack

the sample to a height of about 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in a heating bath, typically
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containing silicone oil.

Heating: The bath is heated slowly, with a rate of temperature increase of approximately 1-

2°C per minute as the expected melting point is approached. Constant stirring of the heating

medium ensures a uniform temperature distribution.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology: Distillation Method

For determining the boiling point at a specific pressure, a simple distillation setup is commonly

employed.

Apparatus Setup: A small quantity of 2,4-Difluorophenol is placed in a distillation flask. The

flask is fitted with a condenser, a thermometer, and a receiving flask. The thermometer bulb

should be positioned just below the side arm of the distillation flask to accurately measure

the temperature of the vapor.

Heating: The flask is heated gently. As the liquid boils, the vapor rises and enters the

condenser.

Equilibrium and Measurement: The temperature is recorded when the vapor and liquid are in

equilibrium, indicated by a stable temperature reading on the thermometer as the liquid

condenses and is collected in the receiving flask. This stable temperature is the boiling point

at the pressure of the system. For determinations at pressures other than atmospheric, a

vacuum pump is connected to the system.

Logical Workflow for Melting Point Determination
The following diagram illustrates the logical workflow for the experimental determination of the

melting point of 2,4-Difluorophenol using the capillary tube method.
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Sample Preparation Apparatus Setup Measurement Result

Obtain dry, pure
2,4-Difluorophenol sample Finely powder the sample Pack into a

sealed capillary tube
Attach capillary tube

to a thermometer
Place assembly into

heating bath (e.g., Mel-Temp)
Heat the bath slowly
(~2°C/min near MP)

Observe for initial melting
(T_start)

Observe for complete melting
(T_end)

Record Melting Point Range
(T_start - T_end)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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